Cas no 2097890-43-0 (3-3-(1,2,4-oxadiazol-3-yl)-4-phenylpyrrolidine-1-carbonyl-1lambda6-thiolane-1,1-dione)

• Product name: 3-3-(1,2,4-oxadiazol-3-yl)-4-phenylpyrrolidine-1-carbonyl-1lambda6-thiolane-1,1-dione
• CAS No: 2097890-43-0
• MF: C₁₇H₁₉N₃O₄S
• MW: 361.415462732315
• CID: 6045745
• PubChem ID: 121181568

3-3-(1,2,4-oxadiazol-3-yl)-4-phenylpyrrolidine-1-carbonyl-1lambda6-thiolane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 3-3-(1,2,4-oxadiazol-3-yl)-4-phenylpyrrolidine-1-carbonyl-1lambda6-thiolane-1,1-dione
• (3-(1,2,4-oxadiazol-3-yl)-4-phenylpyrrolidin-1-yl)(1,1-dioxidotetrahydrothiophen-3-yl)methanone
• AKOS032466156
• F6524-4253
• (1,1-dioxothiolan-3-yl)-[3-(1,2,4-oxadiazol-3-yl)-4-phenylpyrrolidin-1-yl]methanone
• CHEMBL5008866
• 2097890-43-0
• 3-[3-(1,2,4-oxadiazol-3-yl)-4-phenylpyrrolidine-1-carbonyl]-1lambda6-thiolane-1,1-dione

• Inchi： 1S/C17H19N3O4S/c21-17(13-6-7-25(22,23)10-13)20-8-14(12-4-2-1-3-5-12)15(9-20)16-18-11-24-19-16/h1-5,11,13-15H,6-10H2
• InChI Key： AIZIECPDKXQNDH-UHFFFAOYSA-N
• SMILES： S1(CCC(C(N2CC(C3=NOC=N3)C(C3C=CC=CC=3)C2)=O)C1)(=O)=O

Computed Properties

• Exact Mass: 361.10962727g/mol
• Monoisotopic Mass: 361.10962727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 600
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 102Ų

Additional information on 3-3-(1,2,4-oxadiazol-3-yl)-4-phenylpyrrolidine-1-carbonyl-1lambda6-thiolane-1,1-dione

Compound CAS No 2097890-43-0: 3-(1,2,4-Oxadiazol-3-yl)-4-phenylpyrrolidine-1-carbonyl-1λ6-thiolane-1,1-dione

The compound with CAS No 2097890-43-0, known as 3-(1,2,4-Oxadiazol-3-yl)-4-phenylpyrrolidine-1-carbonyl-1λ6-thiolane-1,1-dione, is a complex organic molecule with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug discovery and advanced material synthesis.

The molecular structure of this compound is characterized by the presence of a pyrrolidine ring system, which is fused with a thiolane moiety. The integration of these structural elements contributes to the compound's stability and reactivity. Additionally, the presence of a oxadiazole group introduces aromaticity and enhances the molecule's electronic properties. These features make it an attractive candidate for exploring its role in chemical catalysis and bioactive molecule design.

Recent studies have highlighted the importance of oxadiazole-containing compounds in medicinal chemistry. For instance, researchers have demonstrated that such compounds can act as potential inhibitors of certain enzymes involved in neurodegenerative diseases. The integration of the oxadiazole group in this compound suggests that it may exhibit similar bioactivity, making it a valuable lead compound for drug development.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution and cyclization reactions. The synthesis pathway typically involves the reaction of an appropriate oxadiazole derivative with a pyrrolidine-containing precursor under controlled conditions. This approach ensures high yields and excellent control over the product's stereochemistry.

The thiolane moiety in the molecule plays a crucial role in determining its physical properties. Thiolane derivatives are known for their ability to form stable cyclic structures, which can enhance the molecule's solubility and bioavailability. This makes the compound particularly suitable for applications in pharmaceuticals where such properties are essential.

Furthermore, the phenyl group attached to the pyrrolidine ring introduces additional electronic effects that can influence the compound's reactivity. Phenyl groups are often used in organic synthesis to modulate the electronic environment of a molecule, thereby enhancing its catalytic activity or bioavailability.

Recent advancements in computational chemistry have enabled researchers to predict the potential applications of this compound more accurately. By employing quantum mechanical calculations and molecular docking studies, scientists have identified several potential targets for this compound within biological systems. These studies suggest that it may exhibit activity against certain protein kinases or other enzyme targets, making it a promising candidate for further investigation.

In conclusion, the compound with CAS No 2097890-43-0, namely 3-(1,2,4-Oxadiazol-3-yl)-4-phenylpyrrolidine-1-carbonyl-1λ6-thiolane-1,1-dione, represents a significant advancement in organic chemistry. Its unique structure and promising properties make it an invaluable tool for researchers in various fields. As ongoing studies continue to uncover its full potential, this compound is expected to play a pivotal role in driving innovation across multiple disciplines.